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Compound of Interest

Compound Name: Indole-2-carboxylic acid

CAS No.: 137497-03-1

Cat. No.: B165329

Get Quote

Effective waste management begins with understanding the physicochemical properties of the

compound. Indole-2-carboxylic acid is a solid powder that poses acute hazards through

dermal contact, ingestion, and inhalation[2]. Because it is an organic acid, improper

segregation can lead to dangerous exothermic reactions.

Table 1: Physicochemical Properties & Hazard Classification
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Property / Hazard Value / Description
Causality / Operational
Implication

CAS Number 1477-50-5

Unique identifier required for

inventory tracking and EPA

waste logging.

Physical State Solid / Powder

Prone to dust generation;

requires strict respiratory

protection during cleanup[3].

GHS Hazard Codes
H302, H312, H315, H319,

H335

Harmful if swallowed/inhaled;

causes skin/eye irritation.

Dictates mandatory PPE[2].

Incompatibilities
Strong oxidizing agents, strong

bases

Segregation is mandatory to

prevent rapid, exothermic acid-

base neutralization

reactions[2].

Thermal Decomposition NOx, CO, CO2

Incineration must be performed

by a licensed facility equipped

with chemical scrubbers[2].

Table 2: Required Personal Protective Equipment (PPE)
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Equipment Type Specification Justification

Eye Protection ANSI Z87.1 Safety Goggles

Prevents severe eye irritation

(H319) from airborne dust

particles[2].

Hand Protection Nitrile or Neoprene Gloves

Mitigates dermal toxicity

(H312) and skin irritation

(H315)[3].

Respiratory NIOSH N95 / P100 Respirator

Essential during spill cleanup

to prevent respiratory tract

irritation (H335)[2].

Body Protection Lab Coat & Closed-toe Shoes

Provides a physical barrier

against accidental powder

spills and cross-contamination.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the critical path for compliant segregation, containment, and

disposal.
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1. Waste Generation
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3. Primary Containment
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4. Secondary Containment
Spill Tray / Outer Bin

 Place in Containment

5. EPA/RCRA Labeling
Affix Hazardous Waste Tag

 Document Contents

6. Satellite Accumulation
Max 6 Months Storage

 Store in SAA

7. Licensed Hazmat Disposal
Transport to Treatment Plant

 Final Transport

Click to download full resolution via product page

Workflow for the compliant segregation, containment, and disposal of Indole-2-carboxylic
acid.
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Operational Protocol: Routine Laboratory Waste
Accumulation
Under RCRA, laboratories must not dispose of this chemical in regular trash or sewer

systems[4]. Pouring hazardous chemicals down the drain violates federal laws and

compromises local water treatment systems[1].

Step 1: Characterize and Segregate the Waste Verify that the waste consists solely of Indole-
2-carboxylic acid or compatible solvents. Do not combine this organic acid in the same waste

drum as strong bases or oxidizing agents, as this can lead to catastrophic pressurization or

rupture[2][5].

Step 2: Select Primary Containment Use a chemically compatible, leak-proof container (e.g.,

amber glass or high-density polyethylene)[4]. Ensure the container is completely dry and free

from residue of incompatible chemicals before use.

Step 3: Apply RCRA-Compliant Labeling Immediately affix a hazardous waste label to the

container. The label must explicitly state "Hazardous Waste," list "Indole-2-carboxylic acid" as

the primary constituent, note the hazard class (Irritant/Toxic), and include the accumulation

start date[1].

Step 4: Implement Secondary Containment Place the primary container inside a secondary

spill tray or bin. This prevents environmental release in the event of primary container failure

and satisfies EPA Subpart K regulations for academic and research laboratories[4].

Step 5: Transfer to Satellite Accumulation Area (SAA) Store the container in a designated SAA

at or near the point of generation. Ensure the area is well-ventilated, kept away from heat

sources, and inspected weekly[2][4].

Validation Check: Before leaving the SAA, verify that the primary container's exterior is free

of powder residue, the cap is tightly sealed, and the RCRA label is fully legible and securely

attached facing outward.

Operational Protocol: Accidental Spill Containment
and Recovery
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Thermal decomposition of Indole-2-carboxylic acid can release irritating and toxic gases,

including nitrogen oxides (NOx) and carbon monoxide[2]. Immediate and correct spill response

is vital.

Step 1: Evacuate and Ventilate Immediately clear unprotected personnel from the immediate

area. Ensure local exhaust ventilation (e.g., fume hood or room exhaust) is operating at

maximum capacity to capture any airborne dust[3].

Step 2: Don Appropriate PPE Equip safety goggles, nitrile gloves, a lab coat, and a NIOSH-

approved particulate respirator (N95/P100) before approaching the spill[2][3].

Step 3: Contain the Spill (Dry Cleanup) Do NOT use water to flush the spill. Water can dissolve

the acid, spreading it further across the surface area and complicating recovery. Use a

dedicated brush and dustpan to carefully sweep up the powder, utilizing slow movements to

minimize dust generation[3]. Alternatively, use a HEPA-filtered vacuum explicitly designed for

hazardous chemical particulates.

Step 4: Package the Spilled Material Transfer the collected powder and all contaminated

cleanup materials (including disposable PPE and paper towels) into a designated, sealable

hazardous waste container[2].

Step 5: Surface Decontamination Once the bulk powder is removed, wipe the area with a damp

paper towel using a compatible mild solvent or water to pick up microscopic residue. Dispose of

these paper towels in the hazardous waste container.

Validation Check: Inspect the spill area with a flashlight held at a low angle. This casts

shadows on any remaining microscopic powder particles, ensuring no residual chemical

remains on the surface before concluding the decontamination process.

Regulatory Compliance & Logistics (RCRA)
Generator Status: Ensure your facility has applied for an EPA ID Number. The disposal

logistics and storage limits depend heavily on whether your facility is classified as a Large

Quantity Generator (LQG) or Small Quantity Generator (SQG)[5].

Accumulation Time: Laboratories can typically store chemical waste in a Satellite

Accumulation Area (SAA) for up to 90 days (or up to six months under specific academic
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Subpart K regulations), after which it must be transported by a licensed waste hauler[4][5].

Final Treatment: Indole-2-carboxylic acid waste must be transferred to an approved waste

disposal plant[2]. The standard method for organic acid disposal is high-temperature

incineration at a licensed facility equipped with scrubbers to neutralize nitrogen oxide

emissions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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